Cas no 1421587-27-0 ((2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one)
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-1-[3-(morpholin-4-ylmethyl)-1,4-thiazepan-4-yl]-3-phenylprop-2-en-1-one
- (2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one
-
- Inchi: 1S/C19H26N2O2S/c22-19(8-7-17-5-2-1-3-6-17)21-9-4-14-24-16-18(21)15-20-10-12-23-13-11-20/h1-3,5-8,18H,4,9-16H2/b8-7+
- InChI Key: CAVJYLKEWLNBMF-BQYQJAHWSA-N
- SMILES: C(N1CCCSCC1CN1CCOCC1)(=O)/C=C/C1=CC=CC=C1
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6400-1367-2μmol |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one |
1421587-27-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6400-1367-5μmol |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one |
1421587-27-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6400-1367-10μmol |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one |
1421587-27-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6400-1367-20μmol |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one |
1421587-27-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6400-1367-1mg |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one |
1421587-27-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6400-1367-2mg |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one |
1421587-27-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6400-1367-3mg |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one |
1421587-27-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6400-1367-4mg |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one |
1421587-27-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6400-1367-5mg |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one |
1421587-27-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6400-1367-10mg |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one |
1421587-27-0 | 10mg |
$79.0 | 2023-09-09 |
(2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on (2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one
Chemical Profile of (2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one (CAS No. 1421587-27-0)
The compound (2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one, identified by its CAS number 1421587-27-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties. The presence of a thiazepane core appended with a morpholine moiety and a phenylpropenone side chain creates a unique chemical entity with promising applications in therapeutic research.
In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery, with thiazepane derivatives emerging as particularly influential scaffolds. The structural motif of (2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one exhibits a high degree of complexity, which is often associated with enhanced binding affinity and selectivity in biological targets. This complexity has positioned it as a subject of intense study in academic and industrial research settings.
The pharmacological relevance of this compound is underscored by its ability to interact with multiple biological pathways. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in the development of novel therapeutic agents. Specifically, the morpholine substituent is known to enhance solubility and metabolic stability, while the thiazepane core provides a rigid framework conducive to binding interactions.
The synthesis of (2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one involves a multi-step process that requires precise control over reaction conditions. The introduction of the phenylpropenone group at the 3-position introduces additional conformational flexibility, which can be exploited to fine-tune pharmacokinetic properties. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to achieve high yields and purity.
In the context of current research trends, this compound aligns with the growing interest in structure-based drug design. High-throughput screening and computational modeling have been instrumental in identifying potential binding sites and optimizing lead structures. The< strong >thiazepane scaffold, in particular, has been shown to mimic natural product architectures, providing a rich foundation for medicinal chemists to build upon.
Evaluation of the compound's biological activity has revealed intriguing results. In vitro assays have demonstrated its interaction with targets relevant to neurological disorders, inflammation, and cancer. The dual functionality provided by the morpholine and phenylpropenone moieties suggests multifaceted mechanisms of action, which could be leveraged for therapeutic intervention. These findings are particularly compelling given the unmet medical needs in these areas.
The development of novel pharmaceuticals often hinges on understanding the relationship between molecular structure and biological response. The< strong >thiazepane-based compound< strong >1421587-27-0 exemplifies this principle through its well-defined chemical features and predicted pharmacological effects. Ongoing studies aim to elucidate its mechanism of action at a molecular level, which will be critical for advancing its development into a viable therapeutic option.
The synthetic accessibility of this molecule also contributes to its appeal as a research tool. By leveraging established synthetic protocols and optimizing reaction conditions, researchers can efficiently produce sufficient quantities for detailed biochemical characterization. This accessibility is essential for translating laboratory discoveries into clinical applications.
The integration of computational chemistry into drug discovery has accelerated the pace at which novel compounds are developed. Molecular docking studies have been performed using< strong >(2E)-1-{3-[morpholin...-methyl]-1,...
1421587-27-0 ((2E)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}-3-phenylprop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)